3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(4-methoxyphenyl)methylsulfanyl]-5-pyridin-4-yl-1,2,4-triazol-4-amine
• InChI: InChI=1S/C15H15N5OS/c1-21-13-4-2-11(3-5-13)10-22-15-19-18-14(20(15)16)12-6-8-17-9-7-12/h2-9H,10,16H2,1H3
• InChI Key: UTUCTJYUFDEKBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=NN=C(N2N)C3=CC=NC=C3
• Molecular Formula: C15H15N5OS
• DSSTOX Substance ID: DTXSID301328042
• Molecular Weight: 313.4 g/mol
• Solubility: 34.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 577787-07-6

Description

3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine, also known as MBT-PyT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. The antimicrobial activity of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine is believed to be due to its ability to disrupt the cell membrane of bacteria.
Biochemical and Physiological Effects:
3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine has been shown to exhibit low toxicity towards normal cells, making it a potential candidate for the development of new anticancer drugs. However, further studies are needed to determine the exact biochemical and physiological effects of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine on normal cells.

Advantages and Limitations for Lab Experiments

3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine has several advantages for use in lab experiments. It is easy to synthesize and has been shown to exhibit potent antitumor and antimicrobial activity. However, its solubility in water is limited, which can be a limitation for certain experiments. Furthermore, the exact mechanism of action of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine. One potential direction is the development of new anticancer drugs based on the structure of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine. Furthermore, the use of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine as a fluorescent probe for the detection of copper ions in biological samples could be further explored. Finally, the antimicrobial activity of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine could be studied in more detail to determine its potential as a new antibiotic.

Synthesis Methods

The synthesis of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine involves the reaction of 4-(4-pyridinyl)-1,2,4-triazole-3-thiol with 4-methoxybenzyl chloride in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism and yields 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine as the final product. The purity and yield of 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine can be improved by using different solvents and reaction conditions.

Scientific Research Applications

3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer cells. 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine has also been studied for its potential use as a fluorescent probe for the detection of copper ions in biological samples. Furthermore, 3-[(4-methoxybenzyl)thio]-5-(4-pyridinyl)-4H-1,2,4-triazol-4-amine has been shown to possess antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics.